3-(Benzenesulfonyloxy)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Benzenesulfonyloxy)phenol is a phenolic compound featuring a benzenesulfonyloxy (-OSO₂C₆H₅) group at the meta position of the phenol ring. This substituent imparts significant electronic and steric effects, making the compound distinct in reactivity and applications compared to simpler phenol derivatives.
Key structural features:
- Molecular formula: C₁₂H₁₀O₄S (estimated).
- Molecular weight: ~250.27 g/mol.
- Functional groups: Phenolic hydroxyl (-OH) and benzenesulfonyloxy (-OSO₂C₆H₅).
The benzenesulfonyloxy group is strongly electron-withdrawing, increasing the acidity of the phenolic hydroxyl group (pKa ~7–8) compared to unsubstituted phenol (pKa ~10) . This property enhances its utility in reactions requiring deprotonation or nucleophilic substitution.
Properties
Molecular Formula |
C12H10O4S |
|---|---|
Molecular Weight |
250.27 g/mol |
IUPAC Name |
(3-hydroxyphenyl) benzenesulfonate |
InChI |
InChI=1S/C12H10O4S/c13-10-5-4-6-11(9-10)16-17(14,15)12-7-2-1-3-8-12/h1-9,13H |
InChI Key |
ABHCMLPBMKURJO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
3-(Benzyloxy)phenol
- Molecular formula : C₁₃H₁₂O₂ .
- Molecular weight : 200.23 g/mol.
- Key differences: The benzyloxy (-OCH₂C₆H₅) group is electron-donating, reducing phenolic acidity (pKa ~10–11) compared to 3-(Benzenesulfonyloxy)phenol. Less stable under acidic or oxidative conditions due to the labile benzyl ether linkage, which can be cleaved via hydrogenolysis . Applications: Intermediate in organic synthesis, particularly for protecting phenolic hydroxyl groups .
2-(Methylsulfonyl)phenol
- Molecular formula : C₇H₈O₃S .
- Molecular weight : 172.20 g/mol.
- Key differences: A methylsulfonyl (-SO₂CH₃) group at the ortho position. Higher acidity (pKa ~6–7) than 3-(Benzenesulfonyloxy)phenol due to the ortho effect and smaller substituent size. Applications: Used in pharmaceuticals and agrochemicals as a polar functional group .
N,N'-di-[3-(Benzenesulfonyloxy)phenyl]urea
- Molecular formula : C₂₆H₂₂N₂O₈S₂ .
- Molecular weight : 554.59 g/mol.
- Key differences: A urea derivative with two 3-(benzenesulfonyloxy)phenyl groups. Higher thermal stability (melting point: 130.9°C) due to rigid aromatic and sulfonyl groups .
Comparative Data Table
| Compound | Molecular Formula | Molecular Weight (g/mol) | pKa | Key Applications | Stability |
|---|---|---|---|---|---|
| 3-(Benzenesulfonyloxy)phenol | C₁₂H₁₀O₄S | 250.27 | ~7–8 | Synthesis intermediates, pharmaceuticals | Stable under basic conditions |
| 3-(Benzyloxy)phenol | C₁₃H₁₂O₂ | 200.23 | ~10–11 | Protecting groups, organic synthesis | Labile to hydrogenolysis |
| 2-(Methylsulfonyl)phenol | C₇H₈O₃S | 172.20 | ~6–7 | Pharmaceuticals, agrochemicals | High thermal stability |
| N,N'-di-[3-(Benzenesulfonyloxy)phenyl]urea | C₂₆H₂₂N₂O₈S₂ | 554.59 | N/A | Bioactive compounds | High melting point (130.9°C) |
Substituent Effects on Properties
- Electron-withdrawing vs. electron-donating groups :
- Steric effects :
- Biological activity :
- Urea derivatives with benzenesulfonyloxy substituents exhibit enhanced bioactivity due to improved binding affinity and metabolic stability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
